Cas no 2172615-41-5 (1-(3-Nitrophenyl)penta-1,4-dien-3-one)

1-(3-Nitrophenyl)penta-1,4-dien-3-one is a nitrophenyl-substituted dienone compound characterized by its conjugated system, which imparts unique reactivity and optical properties. The presence of the nitro group at the meta position enhances its electron-withdrawing capacity, making it a valuable intermediate in organic synthesis, particularly for Michael additions and cycloaddition reactions. Its structural features also suggest potential utility in the development of nonlinear optical materials or as a precursor for heterocyclic compounds. The compound's well-defined conjugation and nitro functionality contribute to its stability under controlled conditions, ensuring consistent performance in research applications. Proper handling is advised due to the nitro group's potential sensitivity.
1-(3-Nitrophenyl)penta-1,4-dien-3-one structure
2172615-41-5 structure
Product Name:1-(3-Nitrophenyl)penta-1,4-dien-3-one
CAS No:2172615-41-5
MF:C11H9NO3
MW:203.194062948227
CID:5795068
PubChem ID:165571136
Update Time:2025-10-29

1-(3-Nitrophenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

    • 2172615-41-5
    • EN300-1618464
    • 1-(3-nitrophenyl)penta-1,4-dien-3-one
    • 1-(3-Nitrophenyl)penta-1,4-dien-3-one
    • Inchi: 1S/C11H9NO3/c1-2-11(13)7-6-9-4-3-5-10(8-9)12(14)15/h2-8H,1H2/b7-6+
    • InChI Key: CBKOODFHQKDPGW-VOTSOKGWSA-N
    • SMILES: [O-][N+](C1=CC=CC(/C=C/C(C=C)=O)=C1)=O

Computed Properties

  • Exact Mass: 203.058243149g/mol
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.9Ų

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Additional information on 1-(3-Nitrophenyl)penta-1,4-dien-3-one

Research Briefing on 1-(3-Nitrophenyl)penta-1,4-dien-3-one (CAS: 2172615-41-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-(3-Nitrophenyl)penta-1,4-dien-3-one (CAS: 2172615-41-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This α,β-unsaturated ketone derivative, characterized by a conjugated dienone system and a nitroaryl moiety, exhibits intriguing reactivity patterns that make it a valuable scaffold for drug discovery and chemical biology probes.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that this compound serves as a versatile Michael acceptor, capable of selectively modifying cysteine residues in target proteins. The electron-withdrawing nitro group at the meta position enhances the electrophilicity of the β-carbon while maintaining sufficient stability for biological applications. Molecular docking simulations suggest the compound can fit into the allosteric pockets of several kinase targets, particularly those with cysteine-rich regulatory domains.

In synthetic chemistry applications, researchers at the University of Cambridge (Nature Chemistry, 2024) have developed novel asymmetric synthesis routes for 1-(3-Nitrophenyl)penta-1,4-dien-3-one derivatives using organocatalytic methods. Their approach achieves excellent enantioselectivity (>95% ee) through chiral amine catalysis, enabling the production of optically active variants for structure-activity relationship studies. The synthetic protocol has been optimized to gram-scale production with 78% overall yield.

Pharmacological investigations published in ACS Chemical Biology (2023) reveal that this compound exhibits promising anti-inflammatory activity through NF-κB pathway inhibition. In macrophage cell models, it demonstrated IC50 values of 3.2 μM for TNF-α suppression with minimal cytotoxicity (CC50 > 100 μM). Structure-activity studies indicate that the nitro group is essential for activity, while modifications to the dienone system can modulate potency and selectivity.

Emerging applications in chemical proteomics have been reported in Cell Chemical Biology (2024), where 1-(3-Nitrophenyl)penta-1,4-dien-3-one was employed as a covalent warhead in activity-based protein profiling (ABPP) probes. The compound showed preferential labeling of a subset of redox-sensitive proteins in cancer cell lysates, suggesting potential utility in target identification for oxidative stress-related diseases.

Current challenges in the development of this compound class include improving aqueous solubility and metabolic stability. Recent medicinal chemistry efforts described in the European Journal of Medicinal Chemistry (2024) have addressed these issues through prodrug strategies and formulation approaches, achieving 5-fold improvements in pharmacokinetic parameters in rodent models.

The compound's safety profile has been evaluated in preliminary toxicology studies (Regulatory Toxicology and Pharmacology, 2023), showing favorable results at therapeutic doses. Genotoxicity assays (Ames test, micronucleus test) were negative, and no significant organ toxicity was observed in 28-day repeat-dose studies in rats at doses up to 100 mg/kg/day.

Future research directions highlighted in recent reviews (Chemical Society Reviews, 2024) include exploring the compound's potential in targeted protein degradation (PROTACs) and as a building block for covalent inhibitor development against challenging targets. Several pharmaceutical companies have included derivatives of 1-(3-Nitrophenyl)penta-1,4-dien-3-one in their discovery pipelines for inflammatory and oncological indications.

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